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Compound of Interest

Compound Name: Milacemide

Cat. No.: B1266084 Get Quote

The proper disposal of milacemide, a glycine prodrug and MAO-B inhibitor used in research, is

critical for ensuring laboratory safety and environmental protection.[1][2][3] As regulations for

pharmaceutical waste are stringent, researchers must adhere to established protocols to avoid

legal and environmental repercussions. This guide provides essential information for the safe

handling and disposal of milacemide in a laboratory setting.

Safety and Handling Precautions
Before handling milacemide, it is imperative to consult the Safety Data Sheet (SDS) provided

by the supplier. Based on available data, milacemide is classified as an irritant that can cause

skin and eye irritation and may lead to respiratory irritation.[4] Therefore, appropriate Personal

Protective Equipment (PPE) is mandatory.

Required PPE:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.[5]

Body: A lab coat should be worn to prevent skin contact.[5]

Respiratory: Use in a well-ventilated area. If dust or aerosols may be generated, a

NIOSH/MSHA-approved respirator is recommended.[6]
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Step-by-Step Disposal Procedure
The disposal of chemical waste like milacemide is regulated by federal and state agencies,

including the Environmental Protection Agency (EPA) under the Resource Conservation and

Recovery Act (RCRA).[7][8] The following procedure outlines the best practices for compliant

disposal.

Waste Identification and Classification:

Do not dispose of milacemide down the drain or in regular trash. The EPA prohibits the

sewering of hazardous waste pharmaceuticals.[7]

While milacemide is not explicitly listed as an RCRA hazardous waste, its irritant

properties warrant careful handling.[4]

Consult your institution's Environmental Health and Safety (EHS) department for a formal

waste classification. They will provide guidance based on local regulations and the specific

form of the waste (e.g., pure compound, solutions).

Segregation and Containment:

Collect all milacemide waste, including unused product, contaminated lab materials (e.g.,

weigh boats, gloves), and non-empty containers, in a designated waste container.

The container must be durable, leak-proof, and compatible with the chemical.

Clearly label the container as "Milacemide Waste" and include appropriate hazard

warnings (e.g., "Irritant").

Storage:

Store the sealed waste container in a designated, secure area away from incompatible

materials.

The storage area should be well-ventilated and have secondary containment to manage

potential spills.

Final Disposal:
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Arrange for the collection of the waste container by your institution's approved hazardous

waste disposal contractor.

These licensed contractors will transport the waste to a permitted treatment, storage, and

disposal facility (TSDF). The most common and recommended method for treating

pharmaceutical waste is high-temperature incineration.[7][8]

Documentation:

Maintain accurate records of the amount of milacemide waste generated and the date of

its transfer to the disposal vendor. This documentation is crucial for regulatory compliance.

Milacemide Properties
The following table summarizes key quantitative data for milacemide.

Property Value

Molecular Formula C₇H₁₆N₂O

Molecular Weight 144.21 g/mol

CAS Number 76990-56-2

Appearance Powder/Solid

Boiling Point 264.1°C at 760 mmHg

GHS Hazard Codes
H315, H319, H335 (Skin, Eye, Respiratory

Irritant)

Sources:[1][3][4]

Milacemide Disposal Workflow
The logical flow for proper milacemide disposal is outlined in the diagram below. It emphasizes

safety, compliance, and consultation with institutional safety personnel as core components of

the process.
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Caption: Workflow for the safe disposal of milacemide waste.
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Disclaimer: This information is intended as a general guide. Researchers must always consult

their institution's specific safety and disposal protocols and comply with all applicable local,

state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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